6-methyl-2-[3-(2-methylphenoxy)propylsulfanyl]-1H-benzimidazole

• IUPAC Name: 6-methyl-2-[3-(2-methylphenoxy)propylsulfanyl]-1H-benzimidazole
• InChI: InChI=1S/C18H20N2OS/c1-13-8-9-15-16(12-13)20-18(19-15)22-11-5-10-21-17-7-4-3-6-14(17)2/h3-4,6-9,12H,5,10-11H2,1-2H3,(H,19,20)
• InChI Key: UYKRUCYVQYTZDW-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC2=C(C=C1)N=C(N2)SCCCOC3=CC=CC=C3C
• Molecular Formula: C18H20N2OS
• Molecular Weight: 312.4 g/mol

Description

6-methyl-2-[3-(2-methylphenoxy)propylsulfanyl]-1H-benzimidazole is a chemical compound that has gained attention in scientific research due to its potential therapeutic properties. This compound is also known as MPB or MPB-PEA and is a derivative of benzimidazole.

Scientific Research Applications

Synthesis and Antimicrobial Activity

The chemical compound 6-methyl-2-[3-(2-methylphenoxy)propylsulfanyl]-1H-benzimidazole belongs to a class of compounds that have shown significant potential in synthesizing novel sulfides and sulfones with antimicrobial properties. These derivatives have been synthesized through nucleophilic substitution and oxidation reactions, characterized by various spectroscopic techniques, and tested for their antibacterial and antifungal activities against different microorganisms. This research demonstrates the compound's utility in developing new antimicrobial agents with potential applications in fighting bacterial and fungal infections (Belavagi et al., 2015).

Anti-Helicobacter pylori Agents

Another significant application of related benzimidazole compounds involves the development of anti-Helicobacter pylori agents. Compounds derived from the benzimidazole scaffold, particularly those featuring the benzimidazol-2-ylsulfanyl group, have shown potent and selective activity against H. pylori. This pathogen is responsible for various gastrointestinal diseases, including ulcers and gastric cancer. The research underscores the role of such compounds in creating novel therapeutic options against H. pylori, highlighting their potential in medical treatments (Carcanague et al., 2002).

Antineoplastic and Antifilarial Agents

Benzimidazole derivatives also exhibit promising antineoplastic and antifilarial activities. Certain alkyl 5-(alkoxycarbonyl)-1H-benzimidazole-2-carbamates and related compounds have been synthesized and shown to inhibit growth in L1210 cells, a measure of antineoplastic activity. Moreover, these compounds have demonstrated significant in vivo antifilarial activity against various parasitic worms, suggesting their application in developing new treatments for parasitic infections (Ram et al., 1992).